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Compound of Interest

Compound Name: Quinoline-5-carbothioamide

Cat. No.: B1395965

Abstract

Quinoline-5-carbothioamide is a heterocyclic compound of significant interest in medicinal
chemistry and drug development due to the established biological activities of both the
quinoline scaffold and the thioamide functional group. A thorough understanding of its structural
and electronic properties is paramount for its application and derivatization. This technical
guide provides a comprehensive, albeit predictive, analysis of the key spectroscopic data for
Quinoline-5-carbothioamide, including Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS). In the absence of published experimental spectra for this
specific molecule, this guide synthesizes expected spectral characteristics based on
established principles and data from closely related analogues. This predictive framework
offers researchers a valuable tool for the identification and characterization of this compound.

Introduction and Molecular Structure

The quinoline ring system is a well-known pharmacophore present in numerous natural and
synthetic bioactive compounds.[1] The introduction of a carbothioamide group at the 5-position
is anticipated to modulate the electronic properties and biological activity of the quinoline
nucleus. The thioamide functional group itself is a bioisostere of the amide bond and is known
to exhibit a range of biological effects.[2]

The logical first step in any analytical characterization is the confirmation of the molecular
structure.
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Molecular Formula: C10HsN2S Molecular Weight: 188.25 g/mol CAS Number: 855763-66-5[3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.pschemicals.com/index.php?p=product&CAS_nr=855763-66-5&id=653057
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Quinoline-5-carbothioamide Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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